6-bromo-5-methoxy-2,3-dihydro-1H-inden-1-one

• IUPAC Name: 6-bromo-5-methoxy-2,3-dihydroinden-1-one
• InChI: InChI=1S/C10H9BrO2/c1-13-10-4-6-2-3-9(12)7(6)5-8(10)11/h4-5H,2-3H2,1H3
• InChI Key: ZQZKRGKMOOQLMY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)CCC2=O)Br
• Molecular Formula: C10H9BrO2
• Molecular Weight: 241.08 g/mol

Description

6-bromo-5-methoxy-2,3-dihydro-1H-inden-1-one is a chemical compound with the molecular formula C10H9BrO2. It is a derivative of 1H-Inden-1-one, which is a bicyclic compound that is indene substituted by a keto group at position 1.

Molecular Structure Analysis

The molecular structure of 6-bromo-5-methoxy-2,3-dihydro-1H-inden-1-one consists of a 1H-inden-1-one core, which is a bicyclic system with a five-membered ring fused to a six-membered ring. This core structure is substituted at the 5th position by a bromine atom and at the 6th position by a methoxy group.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 241.08. Other physical and chemical properties like melting point, boiling point, and solubility are not available in the literature.

Scientific Research Applications

Antiviral Applications

Indole derivatives, which include “6-bromo-5-methoxy-2,3-dihydro-1H-inden-1-one”, have been found to possess antiviral activities. They can be used in the development of antiviral agents, potentially offering new treatment options for various viral diseases.

Anti-inflammatory Applications

Indole derivatives also exhibit anti-inflammatory properties. This suggests that “6-bromo-5-methoxy-2,3-dihydro-1H-inden-1-one” could be used in the development of anti-inflammatory drugs, providing potential benefits for conditions such as arthritis, asthma, and other inflammatory diseases.

Anticancer Applications

The anticancer activity of indole derivatives is another significant area of interest. “6-bromo-5-methoxy-2,3-dihydro-1H-inden-1-one” could potentially be used in the development of new anticancer drugs, offering hope for improved treatment outcomes in various types of cancer.

Anti-HIV Applications

Indole derivatives have shown potential in the treatment of HIV. This suggests that “6-bromo-5-methoxy-2,3-dihydro-1H-inden-1-one” could be used in the development of new drugs for the treatment of HIV/AIDS.

Antioxidant Applications

The antioxidant activity of indole derivatives is another promising area of research. “6-bromo-5-methoxy-2,3-dihydro-1H-inden-1-one” could potentially be used in the development of antioxidant supplements or drugs, which could help protect the body against damage from free radicals.

Antimicrobial Applications

Indole derivatives have been found to possess antimicrobial activities. This suggests that “6-bromo-5-methoxy-2,3-dihydro-1H-inden-1-one” could be used in the development of new antimicrobial agents, potentially offering new treatment options for various bacterial and fungal infections.

Antidiabetic Applications

Indole derivatives also exhibit antidiabetic properties. This suggests that “6-bromo-5-methoxy-2,3-dihydro-1H-inden-1-one” could be used in the development of antidiabetic drugs, providing potential benefits for conditions such as type 2 diabetes.

Mechanism of Action

Target of Action

It is known that indole derivatives, which share a similar structure, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

The crystal structure of similar compounds shows that the molecules are stabilized by intermolecular hydrogen bonds and the intermolecular packing is stabilized by the van der waals forces . This suggests that the compound may interact with its targets through similar mechanisms.